Cas no 33416-50-1 (2,4,5,6-Tetrabromonicotinonitrile)

2,4,5,6-Tetrabromonicotinonitrile is a brominated heterocyclic compound primarily used as an intermediate in organic synthesis and flame retardant applications. Its high bromine content (approximately 80% by weight) contributes to its effectiveness as a flame suppressant, particularly in polymers and textiles. The nitrile group enhances its reactivity, making it a versatile building block for further chemical modifications. This compound exhibits good thermal stability and compatibility with various matrices, ensuring consistent performance in high-temperature applications. Its crystalline form allows for precise handling and formulation. As a specialty chemical, it is valued for its efficiency in halogen-based flame retardant systems while maintaining favorable processing characteristics.

2,4,5,6-Tetrabromonicotinonitrile structure

33416-50-1 structure

Product Name:2,4,5,6-Tetrabromonicotinonitrile

CAS No:33416-50-1

MF:C₆Br₄N₂

MW:419.693597793579

CID:3167753

PubChem ID:84819939

Update Time:2025-05-27

2,4,5,6-Tetrabromonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2,4,5,6-Tetrabromonicotinonitrile
- 3-Pyridinecarbonitrile, 2,4,5,6-tetrabromo-
- UCA04589
- 33416-50-1
- Inchi： 1S/C6Br4N2/c7-3-2(1-11)5(9)12-6(10)4(3)8
- InChI Key： HPEAIDKBAUSAKQ-UHFFFAOYSA-N
- SMILES： C1(Br)=NC(Br)=C(Br)C(Br)=C1C#N

Computed Properties

Exact Mass: 419.67540Da
Monoisotopic Mass: 415.67950Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 36.7Å²

2,4,5,6-Tetrabromonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177372-1g	2,4,5,6-tetrabromonicotinonitrile	33416-50-1	95%	1g	$1086	2021-08-05
Chemenu	CM177372-1g	2,4,5,6-tetrabromonicotinonitrile	33416-50-1	95%	1g	$1016	2022-06-11
Alichem	A029206880-1g	2,4,5,6-Tetrabromonicotinonitrile	33416-50-1	95%	1g	$960.99	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733583-1g	2,4,5,6-Tetrabromonicotinonitrile	33416-50-1	98%	1g	￥8408.00	2024-05-18
Crysdot LLC	CD11142088-1g	2,4,5,6-Tetrabromonicotinonitrile	33416-50-1	95+%	1g	$1152	2024-07-16